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Compound of Interest

Compound Name: Dienestrol diacetate

Cat. No.: B10795596 Get Quote

CAS Number: 84-19-5[1]

This technical guide provides an in-depth overview of Dienestrol diacetate, a synthetic

nonsteroidal estrogen. The information is tailored for researchers, scientists, and professionals

in drug development, with a focus on its chemical properties, mechanism of action, and

relevant experimental protocols.

Chemical and Physical Properties
Dienestrol diacetate is the diacetylated ester form of dienestrol, a compound belonging to the

stilbestrol group. As a prodrug, it is converted to the active form, dienestrol, in the body.
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Property Value Reference

CAS Number 84-19-5 [1]

Alternate CAS 24705-61-1 [1]

Molecular Formula C₂₂H₂₂O₄ [1]

Molecular Weight 350.41 g/mol [1]

IUPAC Name

[4-[(2Z,4E)-4-(4-

acetyloxyphenyl)hexa-2,4-

dien-3-yl]phenyl] acetate

Appearance
White to light yellow crystalline

powder

Melting Point 119 - 123 °C

Synonyms
Dienestrol acetate, Gynocyrol,

Faragynol

Mechanism of Action
Dienestrol diacetate exerts its biological effects through its active metabolite, dienestrol, which

is a potent agonist of the estrogen receptors (ERα and ERβ). The mechanism of action follows

the general pathway of estrogenic compounds.

Upon entering a target cell, dienestrol binds to estrogen receptors located in the cytoplasm or

nucleus. This binding induces a conformational change in the receptor, leading to its

dimerization. The activated receptor-ligand complex then translocates to the nucleus, where it

binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the

promoter regions of target genes. This interaction modulates the transcription of these genes,

leading to the physiological effects associated with estrogens.

Additionally, estrogens can elicit rapid, non-genomic effects by interacting with membrane-

associated estrogen receptors, which can activate various intracellular signaling cascades.

Estrogen Receptor Signaling Pathway
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The following diagram illustrates the classical genomic signaling pathway of estrogen

receptors.
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Prepare Reagents:
- Serial dilutions of Test Compound

- Radiolabeled Estrogen
- ER Preparation

Assay Incubation:
- ER + Radioligand + Competitor

(Test Compound or unlabeled Estradiol)

Separate Bound from Free Ligand
(e.g., Charcoal adsorption, Filtration)

Quantify Radioactivity
of Bound Fraction

(Scintillation Counting)

Data Analysis:
- Plot % Specific Binding vs. [Competitor]

- Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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